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Compound of Interest

Compound Name: 2-(2-Phenylethoxy)benzoic acid

Cat. No.: B183814 Get Quote

Application Notes and Protocols for 2-(2-
Phenylethoxy)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited safety and toxicological data are available for 2-(2-Phenylethoxy)benzoic
acid. The following procedures are based on general principles of laboratory safety and data

from structurally similar compounds. A thorough risk assessment should be conducted before

handling this chemical.

Introduction
2-(2-Phenylethoxy)benzoic acid (CAS No. 883546-53-0) is a carboxylic acid derivative with

potential applications in pharmaceutical and chemical synthesis. Due to the limited availability

of specific safety data, it is prudent to handle this compound with the care required for

substances with unknown toxicological properties. The information provided herein is a guide

for safe handling and storage based on available data and information from analogous

compounds such as 2-(2-phenylethyl)benzoic acid and other substituted benzoic acids.

Physicochemical and Hazard Data
The following tables summarize the available quantitative data for 2-(2-Phenylethoxy)benzoic
acid and a closely related compound, 2-(2-phenylethyl)benzoic acid, for comparison.
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Table 1: Physicochemical Properties

Property
2-(2-Phenylethoxy)benzoic
acid

2-(2-phenylethyl)benzoic
acid (Analogue)

CAS Number 883546-53-0 4890-85-1[1]

Molecular Formula C₁₅H₁₄O₃ C₁₅H₁₄O₂[1]

Molecular Weight 242.27 g/mol 226.275 g/mol [1]

Boiling Point 424.938 °C at 760 mmHg[2] 259 °C[1]

Density 1.192 g/cm³[2] Not Available

Melting Point Not Available 130-132 °C[1]

Table 2: Hazard Identification and Classification (Based on Analogue Data)

Hazard information for 2-(2-Phenylethoxy)benzoic acid is not fully available. The following

data for the analogue 2-(2-phenylethyl)benzoic acid should be used for preliminary hazard

assessment.

Hazard Class
GHS Category (for 2-(2-
phenylethyl)benzoic acid)

Hazard Statement (for 2-(2-
phenylethyl)benzoic acid)

Skin Irritation Category 2 H315: Causes skin irritation[3]

Eye Irritation Category 2
H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[3]

Safe Handling and Personal Protective Equipment
(PPE)
Given the potential for skin, eye, and respiratory irritation, stringent safety protocols should be

followed.
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Protocol 1: General Handling Procedures

Ventilation: Always handle 2-(2-Phenylethoxy)benzoic acid in a well-ventilated area,

preferably within a certified chemical fume hood.[4]

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4]

Protocol 2: Personal Protective Equipment (PPE) Selection

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection:

Wear a lab coat.

Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before

use.

Respiratory Protection: If handling large quantities or if dust formation is likely, use a NIOSH-

approved respirator with a particulate filter.
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Handling 2-(2-Phenylethoxy)benzoic acid

Wear Chemical Safety Goggles Wear Lab Coat and
Chemically Resistant Gloves Use in a Fume Hood

Consider Particulate Respirator
if Dust is Generated

Click to download full resolution via product page

Storage Procedures
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Protocol 3: Chemical Storage

Container: Store in a tightly closed, properly labeled container.[3]

Environment: Keep in a cool, dry, and well-ventilated place.[3]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Emergency Procedures
In case of accidental exposure or spills, follow these protocols.

Protocol 4: First Aid Measures (Based on Analogue Data)

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]
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Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If

irritation persists, seek medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Protocol 5: Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, carefully sweep or scoop up the spilled solid

material, avoiding dust generation.

Cleanup: Place the spilled material into a sealed container for disposal. Clean the spill area

with a suitable solvent and then with soap and water.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.echemi.com/sds/2-bibenzylcarboxylicacid-pid_Seven40455.html
https://www.echemi.com/sds/2-bibenzylcarboxylicacid-pid_Seven40455.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill
(Avoid Dust)

Clean Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Experimental Protocols
While specific experimental protocols for 2-(2-Phenylethoxy)benzoic acid are not readily

available, its synthesis would likely follow established methods for similar ether-linked benzoic

acids. The following is a generalized, hypothetical synthesis protocol for illustrative purposes.

Protocol 6: Hypothetical Synthesis via Williamson Ether Synthesis

This is a general procedure and has not been optimized for this specific compound.
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve methyl 2-hydroxybenzoate and potassium carbonate in a suitable polar

aprotic solvent (e.g., DMF or acetone).

Addition of Alkylating Agent: Slowly add (2-bromoethyl)benzene to the stirred solution at

room temperature.

Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature, filter to

remove inorganic salts, and remove the solvent under reduced pressure.

Purification of Ester: Purify the resulting ester by column chromatography.

Hydrolysis: Dissolve the purified ester in a mixture of an alcohol (e.g., methanol or ethanol)

and an aqueous solution of a strong base (e.g., NaOH or KOH).

Saponification: Stir the mixture at room temperature or with gentle heating until the ester is

fully hydrolyzed (monitor by TLC).

Acidification and Isolation: Remove the alcohol under reduced pressure. Dilute the aqueous

residue with water and acidify with a mineral acid (e.g., HCl) to precipitate the carboxylic

acid.

Final Purification: Collect the solid product by filtration, wash with cold water, and dry.

Recrystallize from a suitable solvent if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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